Cas no 10123-48-5 (4,7-Epoxy-1H-isoindole-1,3(2H)-dione, 2-ethyl-3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel-)

• Product Name: 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, 2-ethyl-3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel-
• CAS No: 10123-48-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 4393926
• Update Time: 2025-07-16

4,7-Epoxy-1H-isoindole-1,3(2H)-dione, 2-ethyl-3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, 2-ethyl-3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel-

• Inchi： 1S/C10H11NO3/c1-2-11-9(12)7-5-3-4-6(14-5)8(7)10(11)13/h3-8H,2H2,1H3/t5-,6+,7-,8+
• InChI Key： SVXGVAQSQSAJHE-KVFPUHGPSA-N
• SMILES： C1(=O)[C@@]2([H])[C@]([H])([C@@]3([H])O[C@]2([H])C=C3)C(=O)N1CC

Additional information on 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, 2-ethyl-3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel-

Recent Advances in the Study of 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, 2-ethyl-3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel- (CAS: 10123-48-5)

The compound 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, 2-ethyl-3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel- (CAS: 10123-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its epoxy and isoindole-dione functionalities, presents unique chemical and biological properties that make it a promising candidate for drug development and therapeutic applications. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential applications in treating various diseases.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel catalytic asymmetric synthesis method that significantly improves the yield and enantiomeric purity of the (3aR,4S,7R,7aS)-rel- configuration. This breakthrough is critical for scaling up production and ensuring the consistency of the compound for further pharmacological testing. The method employs chiral catalysts and optimized reaction conditions to achieve high stereoselectivity, as detailed in a recent publication in the Journal of Organic Chemistry.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro and in vivo experiments have shown that it can inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its neuroprotective properties have been investigated in models of neurodegenerative disorders, where it has shown promise in reducing oxidative stress and neuronal apoptosis. These findings were highlighted in a recent study published in the European Journal of Medicinal Chemistry.

Another area of interest is the compound's potential as a building block for more complex pharmaceutical agents. Its unique structure allows for various chemical modifications, enabling the development of derivatives with enhanced bioactivity and pharmacokinetic profiles. Recent work has explored its use in the synthesis of novel small-molecule inhibitors targeting specific enzymes involved in cancer progression. Early results indicate that these derivatives exhibit selective cytotoxicity against certain cancer cell lines, as reported in a recent issue of Bioorganic & Medicinal Chemistry Letters.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic potential. Future research directions include detailed pharmacokinetic and toxicological studies to assess its safety and efficacy in clinical settings. Additionally, further structural optimization may be necessary to improve its bioavailability and reduce potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this research and translate these findings into practical applications.

In conclusion, the compound 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, 2-ethyl-3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel- (CAS: 10123-48-5) represents a promising area of research in chemical biology and drug discovery. Recent advancements in its synthesis, biological evaluation, and derivative development underscore its potential as a therapeutic agent. Continued investigation into its properties and applications will likely yield valuable insights and contribute to the development of novel treatments for a range of diseases.